Cas no 64244-87-7 (ethyl 3-chloro-2,2-dimethyl-3-oxo-propanoate)

Ethyl 3-chloro-2,2-dimethyl-3-oxo-propanoate is a versatile ester compound characterized by its reactive carbonyl and chloro functional groups. Its molecular structure, featuring a chloro-substituted β-ketoester moiety, makes it a valuable intermediate in organic synthesis, particularly for constructing heterocycles and other complex frameworks. The compound’s stability and solubility in common organic solvents facilitate its use in nucleophilic substitution and condensation reactions. It is often employed in pharmaceutical and agrochemical research due to its ability to introduce functionalized propanoate units into target molecules. The presence of both electron-withdrawing and sterically hindered groups enhances its reactivity in controlled transformations, offering synthetic flexibility.
ethyl 3-chloro-2,2-dimethyl-3-oxo-propanoate structure
64244-87-7 structure
Product Name:ethyl 3-chloro-2,2-dimethyl-3-oxo-propanoate
CAS No:64244-87-7
MF:C7H11ClO3
MW:178.613441705704
MDL:MFCD01961298
CID:499989
PubChem ID:10559245
Update Time:2025-06-07

ethyl 3-chloro-2,2-dimethyl-3-oxo-propanoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-chloro-2,2-dimethyl-3-oxopropanoate
    • 2-(ethoxycarbonyl)-2-methylpropionyl chloride
    • 2-Chlorocarbonyl-2-methyl-propionic acid ethylester
    • Propanoic acid,3-chloro-2,2-dimethyl-3-oxo-, ethyl ester
    • 2-chlorocarbonyl-2-methylpropanoic acid ethyl ester
    • 2-ethoxycarbonyl-2,2-dimethyl-ethanoyl chloride
    • dimethyl-malonic acid ethyl ester chloride
    • dimethylmalonic acid monoethyl ester monochloride
    • Dimethylmalonicacid monoethyl ester chloride
    • Dimethyl-malonsaeure-aethylester-chlorid
    • ethyl 2-chloroformyl-2-methylpropionate
    • ethyl 3-chloro-2,2-dimethyl-3-oxo-propanoate
    • NLMSRVZREZMYNW-UHFFFAOYSA-N
    • AKOS006279922
    • SCHEMBL10964236
    • 64244-87-7
    • 2-CHLOROCARBONYL-2-METHYL-PROPIONIC ACID ETHYL ESTER
    • 2-CHLOROCARBONYL-2-METHYL-PROPIONICACIDETHYLESTER
    • MFCD01961298
    • 2-ethoxycarbonyl-2,2-dimethyl-ethanoyl chloride; dimethyl-malonic acid ethyl ester chloride;
    • AMY7775
    • DS-3356
    • Ethyl3-chloro-2,2-dimethyl-3-oxopropanoate
    • Propanoic acid, 3-chloro-2,2-dimethyl-3-oxo-, ethyl ester
    • A853042
    • DTXSID30441684
    • MDL： MFCD01961298
    • Inchi： 1S/C7H11ClO3/c1-4-11-6(10)7(2,3)5(8)9/h4H2,1-3H3
    • InChI Key： NLMSRVZREZMYNW-UHFFFAOYSA-N
    • SMILES： ClC(C(C(=O)OCC)(C)C)=O

Computed Properties

  • Exact Mass: 178.04000
  • Monoisotopic Mass: 178.0396719g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • Density: 1.144±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 66 ºC (16 Torr)
  • Flash Point: 74.5±21.6 ºC,
  • Solubility: Slightly soluble (12 g/l) (25 º C),
  • PSA: 43.37000
  • LogP: 1.34110

ethyl 3-chloro-2,2-dimethyl-3-oxo-propanoate Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

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ethyl 3-chloro-2,2-dimethyl-3-oxo-propanoate Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:64244-87-7)ethyl 3-chloro-2,2-dimethyl-3-oxo-propanoate
Order Number:A853042
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:43
Price ($):425.0
Email:sales@amadischem.com

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(CAS:64244-87-7)ethyl 3-chloro-2,2-dimethyl-3-oxo-propanoate
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Purity:99%
Quantity:5g
Price ($):425.0
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